Cas no 1808680-85-4 (1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate)

• Product Name: 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate
• CAS No: 1808680-85-4
• MF: C₁₃H₁₅ClF₂N₂O₂
• MW: 304.720209360123
• CID: 6383271
• PubChem ID: 100724870
• Update Time: 2025-10-21

1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1913207261
• [1-(2,2-difluoroethyl)piperidin-4-yl] 6-chloropyridine-3-carboxylate
• 1808680-85-4
• AKOS033661985
• 1-(2,2-difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate
• EN300-6634917
• 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C13H15ClF2N2O2/c14-11-2-1-9(7-17-11)13(19)20-10-3-5-18(6-4-10)8-12(15)16/h1-2,7,10,12H,3-6,8H2
• InChI Key： IAHVGSNJJZUFNK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC1CCN(CC(F)F)CC1

Computed Properties

• Exact Mass: 304.0790117g/mol
• Monoisotopic Mass: 304.0790117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate

Introduction to 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate (CAS No. 1808680-85-4)

1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate, identified by its CAS number 1808680-85-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine-based derivatives, which are widely recognized for their role in modulating various biological pathways. The presence of both difluoroethyl and chloropyridine moieties in its structure imparts unique pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The piperidin-4-yl moiety is a common pharmacophore in drug design, known for its ability to enhance binding affinity and selectivity towards target enzymes and receptors. In particular, the 6-chloropyridine-3-carboxylate component introduces a polar and charged group that can interact favorably with biological targets, potentially improving solubility and metabolic stability. These structural features make 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate a versatile scaffold for developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in improving pharmacokinetic profiles. The difluoroethyl group, in particular, has been shown to enhance lipophilicity and metabolic stability while maintaining strong binding interactions. This property is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological processes. The incorporation of such fluorinated moieties has been a cornerstone in the development of next-generation pharmaceuticals, including kinase inhibitors and antiviral agents.

Moreover, the chloropyridine moiety is known to exhibit significant bioactivity across multiple therapeutic areas. Pyridine derivatives are widely used in medicinal chemistry due to their ability to modulate neurotransmitter systems, inflammatory pathways, and metabolic processes. The 6-chloropyridine-3-carboxylate group specifically adds a layer of functional diversity, enabling fine-tuning of pharmacological properties through structural modifications. This makes 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate a valuable intermediate for synthesizing novel compounds with tailored biological activities.

In the context of contemporary research, there is growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Piperidine-based compounds have shown promise in this area due to their ability to disrupt key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The unique structural features of 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate position it as a potential lead compound for further optimization towards PPI inhibition. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression, warranting further investigation.

The synthesis of 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine ring followed by functionalization at the pyridine core. The presence of both fluorinated and chlorinated groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall synthetic efficiency.

From a pharmacological perspective, the combination of difluoroethyl, piperidin-4-yl, and chloropyridine moieties offers a rich framework for exploring diverse biological activities. Initial pharmacokinetic studies indicate that this compound exhibits favorable solubility and stability under physiological conditions, suggesting potential for oral administration. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, paving the way for further preclinical development.

The role of computational chemistry in drug design has also been instrumental in understanding the binding interactions of 1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate with biological targets. Molecular docking simulations have revealed that this compound interacts strongly with specific amino acid residues within its intended targets, providing insights into its mechanism of action. These computational studies have guided the design of analogs with enhanced potency and selectivity.

In conclusion,1-(2,2-Difluoroethyl)piperidin-4-yl 6-chloropyridine-3-carboxylate (CAS No. 1808680-85-4) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies aim to further elucidate its pharmacological profile and optimize its synthetic route for large-scale production. As research progresses,1-(2,2-Difluoroethyl)piperidin-4-ylofuran derivative will likely play a crucial role in advancing drug discovery efforts across multiple therapeutic domains.